Cas no 2003901-60-6 (Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 2003901-60-6
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5292544
• Update Time: 2025-09-27

Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18N2O3/c1-5-11(16)10-7-6-9(8-14-10)15-12(17)18-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,17)
• InChI Key： DENZPEGUMCFUMT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(C(=O)CC)N=C1

Additional information on Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 2003901-60-6)

Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 2003901-60-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester consists of a carbamic acid moiety linked to a substituted pyridine ring and a tert-butyl ester group. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological interactions. The pyridine ring is known for its aromaticity and the ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins or receptors.

Recent studies have focused on the pharmacological properties of Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key players in cancer progression and inflammatory responses. These findings suggest that Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester could be a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation and tissue damage. Preclinical studies using animal models have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These results highlight the potential of Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester as a therapeutic agent for treating inflammatory conditions.

The pharmacokinetic profile of Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, the compound has been found to have low toxicity in preclinical toxicity studies, suggesting that it may be safe for human use.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide critical data to determine whether this compound can be developed into a viable therapeutic option for various diseases.

In conclusion, Carbamic acid, N-[6-(1-oxopropyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 2003901-60-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research and clinical evaluation will be essential to unlock its full potential as a novel therapeutic agent.